Cas no 1247448-02-7 (1-(3-Cyclopropyl-1H-1,2,4-triazol-5-yl)-2-methylpropan-1-amine)

• Product Name: 1-(3-Cyclopropyl-1H-1,2,4-triazol-5-yl)-2-methylpropan-1-amine
• CAS No: 1247448-02-7
• MF: C₉H₁₆N₄
• MW: 180.250141143799
• CID: 5157919
• Update Time: 2025-08-03

1-(3-Cyclopropyl-1H-1,2,4-triazol-5-yl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Cyclopropyl-1H-1,2,4-triazol-5-yl)-2-methylpropan-1-amine
• 1-(5-cyclopropyl-1H-1,2,4-triazol-3-yl)-2-methylpropan-1-amine
• 1-(5-Cyclopropyl-2H-[1,2,4]triazol-3-yl)-2-methyl-propylamine
• 1H-1,2,4-Triazole-5-methanamine, 3-cyclopropyl-α-(1-methylethyl)-

• Inchi： 1S/C9H16N4/c1-5(2)7(10)9-11-8(12-13-9)6-3-4-6/h5-7H,3-4,10H2,1-2H3,(H,11,12,13)
• InChI Key： PJQBRJONVATLKW-UHFFFAOYSA-N
• SMILES： N1C(C2CC2)=NC(C(C(C)C)N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• XLogP3: 0.8
• Topological Polar Surface Area: 67.6

Additional information on 1-(3-Cyclopropyl-1H-1,2,4-triazol-5-yl)-2-methylpropan-1-amine

Comprehensive Overview of 1-(3-Cyclopropyl-1H-1,2,4-triazol-5-yl)-2-methylpropan-1-amine (CAS No. 1247448-02-7)

The compound 1-(3-Cyclopropyl-1H-1,2,4-triazol-5-yl)-2-methylpropan-1-amine (CAS No. 1247448-02-7) is a specialized organic molecule featuring a unique combination of a cyclopropyl group and a 1,2,4-triazole ring. This structure is of significant interest in pharmaceutical and agrochemical research due to its potential biological activity. The presence of the 2-methylpropan-1-amine moiety further enhances its versatility, making it a candidate for drug discovery and material science applications.

Recent trends in scientific literature highlight a growing interest in triazole derivatives, particularly those with cyclopropyl substitutions. Researchers are exploring their roles as enzyme inhibitors, antimicrobial agents, and even in neurological therapeutics. The compound’s CAS No. 1247448-02-7 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in modern chemistry. Its structural complexity also aligns with the rising demand for small-molecule modulators in targeted therapies.

From a synthetic perspective, 1-(3-Cyclopropyl-1H-1,2,4-triazol-5-yl)-2-methylpropan-1-amine exemplifies advancements in heterocyclic chemistry. The 1,2,4-triazole core is known for its stability and ability to participate in hydrogen bonding, which is critical for interactions with biological targets. This property has spurred investigations into its potential as a bioisostere for carboxylic acids or amides in drug design. Such applications are frequently discussed in forums and publications focused on medicinal chemistry optimization.

Environmental and safety profiles of this compound are also under scrutiny, especially given the emphasis on green chemistry principles. While not classified as hazardous, its synthesis often involves catalytic methods to minimize waste—a topic gaining traction in sustainable chemical production. Analytical techniques like HPLC and NMR are routinely employed to characterize its purity, addressing the industry’s demand for high-precision intermediates.

In summary, 1-(3-Cyclopropyl-1H-1,2,4-triazol-5-yl)-2-methylpropan-1-amine (CAS No. 1247448-02-7) represents a compelling case study in the intersection of structural innovation and applied chemistry. Its multifaceted applications—from drug development to material science—underscore its importance in contemporary research. As interest in tailored molecular architectures grows, this compound is poised to remain a focal point in scientific discourse.